N1-(2-(1-((4-fluoro-2-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(4-methylbenzyl)oxalamide

• IUPAC Name: N-[2-[1-(4-fluoro-2-methylphenyl)sulfonylpiperidin-2-yl]ethyl]-N'-[(4-methylphenyl)methyl]oxamide
• InChI: InChI=1S/C24H30FN3O4S/c1-17-6-8-19(9-7-17)16-27-24(30)23(29)26-13-12-21-5-3-4-14-28(21)33(31,32)22-11-10-20(25)15-18(22)2/h6-11,15,21H,3-5,12-14,16H2,1-2H3,(H,26,29)(H,27,30)
• InChI Key: JZUNBWMPOCZZHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C(=O)NCCC2CCCCN2S(=O)(=O)C3=C(C=C(C=C3)F)C
• Molecular Formula: C24H30FN3O4S
• Molecular Weight: 475.6 g/mol

Description

N1-(2-(1-((4-fluoro-2-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(4-methylbenzyl)oxalamide is a useful research compound. Its molecular formula is C24H30FN3O4S and its molecular weight is 475.58. The purity is usually 95%.
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Scientific Research Applications

Novel Insecticide Applications

Flubendiamide is a novel class of insecticide with a unique chemical structure that shows extremely strong insecticidal activity, especially against lepidopterous pests, including resistant strains. Its distinctive structure includes novel substituents like a heptafluoroisopropyl group, suggesting potential for pest control applications in integrated pest management programs (Masanori Tohnishi et al., 2005).

Carbohydrate Chemistry Applications

The synthesis and application of 2-[(4-fluorophenyl)sulfonyl]ethoxy carbonyl (Fsec) protected glycosyl donor in carbohydrate chemistry have been explored. This demonstrates the utility of sulfonyl-containing compounds in protecting hydroxyl groups during synthesis, highlighting potential research applications in organic synthesis and drug development (S. Spjut et al., 2010).

Anticancer Agent Development

Propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole have been synthesized and evaluated as promising anticancer agents. This suggests potential research applications in the development of new therapeutic agents targeting cancer (A. Rehman et al., 2018).

Organic Synthesis Applications

The oxidative enantioselective α-fluorination of aliphatic aldehydes enabled by N-heterocyclic carbene catalysis represents an innovative approach in organic synthesis. This technique, involving the direct formation of C-F bonds, opens up new avenues for research in the synthesis of fluorinated organic compounds (Fangyi Li et al., 2014).

Food Consumption and Binge Eating Study

Research on the role of Orexin-1 receptor mechanisms in compulsive food consumption in a model of binge eating in female rats suggests potential applications in studying the neural mechanisms underlying eating disorders and developing pharmacological treatments (L. Piccoli et al., 2012).